Cas no 353264-42-3 (2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSYL TRICHLOROACETIMIDATE)

• Product Name: 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSYL TRICHLOROACETIMIDATE
• CAS No: 353264-42-3
• MF: C₁₆H₂₀Cl₃NO₁₀
• MW: 492.689702987671
• CID: 2952933
• PubChem ID: 11071035
• Update Time: 2025-06-08

2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSYL TRICHLOROACETIMIDATE Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSYL TRICHLOROACETIMIDATE
• SCHEMBL3488573
• tetra-O-acetylgalactosyl trichloroacetimidate
• DTXSID90454098
• 2,3,4,6-tetra-o-acetyl-d-galactopyranosyl trichloroacetimidate
• [(2R,3S,4S,5R)-3,4,5-triacetyloxy-6-(2,2,2-trichloroethanimidoyl)oxyoxan-2-yl]methyl acetate
• 353264-42-3
• 127061-80-7

• Inchi： 1S/C16H20Cl3NO10/c1-6(21)25-5-10-11(26-7(2)22)12(27-8(3)23)13(28-9(4)24)14(29-10)30-15(20)16(17,18)19/h10-14,20H,5H2,1-4H3/t10-,11+,12+,13-,14?/m1/s1
• InChI Key： IBUZGVQIKARDAF-RRYROLNDSA-N
• SMILES： ClC(C(=N)OC1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)(Cl)Cl

Computed Properties

• Exact Mass: 491.015279Da
• Monoisotopic Mass: 491.015279Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 148Ų

Additional information on 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSYL TRICHLOROACETIMIDATE

2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSYL TRICHLOROACETIMIDATE (CAS No. 353264-42-3): An Overview

2,3,4,6-Tetra-O-acetyl-alpha-D-galactopyranosyl trichloroacetimidate (CAS No. 353264-42-3) is a versatile and highly functionalized carbohydrate derivative that has garnered significant attention in the fields of organic synthesis, glycochemistry, and pharmaceutical research. This compound is a protected form of D-galactose, where the hydroxyl groups are acetylated to enhance stability and reactivity in various chemical transformations.

The acetylation of the hydroxyl groups in D-galactose not only protects the sugar moiety from unwanted side reactions but also facilitates its use as a building block in the synthesis of complex carbohydrates and glycoconjugates. The trichloroacetimidate group, on the other hand, serves as a versatile leaving group that can be readily displaced by nucleophiles, making this compound an excellent substrate for glycosylation reactions.

Recent advancements in glycochemistry have highlighted the importance of 2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranosyl trichloroacetimidate in the synthesis of bioactive glycoconjugates. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound in the preparation of a series of glycosylated peptides with enhanced biological activity. The researchers utilized the trichloroacetimidate group to achieve high-yielding and stereoselective glycosylation reactions, resulting in well-defined glycopeptides with potential therapeutic applications.

In the context of pharmaceutical research, 2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranosyl trichloroacetimidate has been employed in the development of carbohydrate-based drugs. Carbohydrates play crucial roles in various biological processes, including cell signaling, immune responses, and pathogen recognition. By incorporating this compound into drug molecules, researchers aim to enhance their pharmacological properties and target specific biological pathways more effectively.

A notable example is the use of this compound in the synthesis of antiviral agents. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of galactose-based compounds using 2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranosyl trichloroacetimidate. These compounds exhibited potent antiviral activity against herpes simplex virus (HSV) and were found to be more effective than existing antiviral drugs due to their ability to interfere with viral entry and replication.

Beyond its applications in drug development, 2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranosyl trichloroacetimidate has also found utility in diagnostic imaging. Carbohydrates are known to play a role in cancer cell recognition and targeting. By conjugating this compound with imaging agents such as fluorophores or radiolabels, researchers can develop targeted imaging probes for early cancer detection and monitoring. A recent study published in Bioconjugate Chemistry demonstrated the successful synthesis and application of such probes using this carbohydrate derivative.

The versatility and reactivity of 2,3,4,6-tetra-O-acetyl-alpha-D-galactopyranosyl trichloroacetimidate make it an indispensable tool in modern chemical research. Its ability to participate in a wide range of chemical transformations while maintaining structural integrity has led to its widespread use in both academic and industrial settings. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of carbohydrate chemistry and its applications in medicine and biotechnology.